Cas no 154807-55-3 (4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]-)

4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]- structure
154807-55-3 structure
Product Name:4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]-
CAS No:154807-55-3
MF:C15H17N3O2S2
MW:335.444380521774
CID:166218
PubChem ID:3074058
Update Time:2025-04-19

4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-N-(4-methylsulfanylphenyl)-5-(propanoylamino)-1,2-thiazole-4-carboxamide
    • 4-Isothiazolecarboxamide,3-methyl-N-[4-(methylthio)phenyl]-5-[(1-oxopropyl)amino]-
    • 154807-55-3
    • 3-Methyl-5-propionylaminoisothiazole-4-carboxylic acid p-methylthioanilide
    • 4-Isothiazolecarboxamide, 3-methyl-N-(4-(methylthio)phenyl)-5-((1-oxopropyl)amino)-
    • 3-Methyl-N-(4-(methylthio)phenyl)-5-((1-oxopropyl)amino)-4-isothiazolecarboxamide
    • DTXSID00165729
    • Inchi: 1S/C15H17N3O2S2/c1-4-12(19)17-15-13(9(2)18-22-15)14(20)16-10-5-7-11(21-3)8-6-10/h5-8H,4H2,1-3H3,(H,16,20)(H,17,19)
    • InChI Key: GVTCSRMUYILUFK-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(NC2C=CC(=CC=2)SC)=O)C(C)=N1)NC(CC)=O

Computed Properties

  • Exact Mass: 335.07641
  • Monoisotopic Mass: 335.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 412.8°Cat760mmHg
  • Flash Point: 203.4°C
  • Refractive Index: 1.634
  • PSA: 71.09
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